Cas no 923023-34-1 (6-Fluoro-2-(4-methoxyphenyl)methylisoquinolin-1-one)

• Product Name: 6-Fluoro-2-(4-methoxyphenyl)methylisoquinolin-1-one
• CAS No: 923023-34-1
• MF: C₁₇H₁₄FNO₂
• MW: 283.296967983246
• CID: 753587
• PubChem ID: 59818260
• Update Time: 2025-06-13

6-Fluoro-2-(4-methoxyphenyl)methylisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 6-fluoro-2-[(4-methoxyphenyl)methyl]-
• 6-fluoro-2-[(4-methoxyphenyl)methyl]isoquinolin-1-one
• 923023-34-1
• DTXSID60733089
• 6-fluoro-2-(4-methoxybenzyl)isoquinolin-1(2H)-one
• CUUMQWIQWBZTOL-UHFFFAOYSA-N
• 6-Fluoro-2-[(4-methoxyphenyl)methyl]isoquinolin-1(2H)-one
• SCHEMBL1412098
• 6-Fluoro-2-(4-methoxy-benzyl)-2H-isoquinolin-1-one
• 6-Fluoro-2-(4-methoxyphenyl)methylisoquinolin-1-one

• Inchi： 1S/C17H14FNO2/c1-21-15-5-2-12(3-6-15)11-19-9-8-13-10-14(18)4-7-16(13)17(19)20/h2-10H,11H2,1H3
• InChI Key： CUUMQWIQWBZTOL-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C=CN(C2=O)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 283.10085685g/mol
• Monoisotopic Mass: 283.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 6-Fluoro-2-(4-methoxyphenyl)methylisoquinolin-1-one

Introduction to 6-Fluoro-2-(4-methoxyphenyl)methylisoquinolin-1-one (CAS No. 923023-34-1)

6-Fluoro-2-(4-methoxyphenyl)methylisoquinolin-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 923023-34-1, is a structurally complex organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the isoquinoline class, a heterocyclic aromatic system renowned for its broad spectrum of biological activities and utility in drug discovery. The presence of a fluorine atom at the 6-position and a methoxy-substituted phenyl ring at the 2-position introduces unique electronic and steric properties, making it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The isoquinoline scaffold is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting diverse biological functions, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of fluorine, a common pharmacophore in modern drug design, enhances the metabolic stability and binding affinity of bioactive molecules. Specifically, the fluorine atom in 6-Fluoro-2-(4-methoxyphenyl)methylisoquinolin-1-one is expected to modulate the electronic distribution of the molecule, potentially influencing its interaction with biological targets. Additionally, the 4-methoxyphenyl moiety contributes to hydrophobicity and may participate in π-stacking interactions, further tailoring the compound's pharmacokinetic profile.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of fluorinated isoquinolines in developing novel therapeutic agents. Studies have demonstrated that fluorine substitution can improve drug-like properties such as lipophilicity, solubility, and bioavailability. The 6-Fluoro-2-(4-methoxyphenyl)methylisoquinolin-1-one derivative exemplifies this trend, as its molecular design incorporates multiple pharmacologically relevant features. The combination of the fluorine substituent, the methoxyphenyl group, and the isoquinoline core creates a versatile platform for exploring new chemical entities with potential therapeutic applications.

In vitro studies have begun to elucidate the biological potential of 6-Fluoro-2-(4-methoxyphenyl)methylisoquinolin-1-one. Preliminary assays suggest that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in human diseases. For instance, its structural motif resembles known bioactive scaffolds that target kinases and transcription factors. The fluorine atom, in particular, has been shown to enhance binding interactions with specific protein domains, suggesting that this derivative may serve as a lead compound for developing small-molecule inhibitors. Further investigation into its mechanism of action will be crucial for understanding its therapeutic relevance.

The synthesis of 6-Fluoro-2-(4-methoxyphenyl)methylisoquinolin-1-one presents an interesting challenge due to its complex architecture. Traditional synthetic routes involve multi-step sequences that require careful optimization to achieve high yields and purity. Recent reports have explored catalytic methods and transition-metal-catalyzed reactions to streamline the synthesis of fluorinated isoquinolines. These approaches not only improve efficiency but also minimize waste generation, aligning with green chemistry principles. The development of scalable synthetic protocols for this compound will be essential for its commercialization and further research.

The role of fluorine in modulating pharmacological properties is well-documented, and 6-Fluoro-2-(4-methoxyphenyl)methylisoquinolin-1-one represents an excellent example of how fluorine can be strategically incorporated into bioactive molecules. Fluorinated compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts due to enhanced binding affinity and metabolic stability. Additionally, fluorine substitution can influence stereochemical interactions with biological targets, leading to more selective drug candidates. As such, this derivative holds promise for developing novel therapeutics with reduced side effects and improved efficacy.

Current research trends indicate that isoquinoline derivatives continue to be a fertile ground for drug discovery efforts. The structural diversity within this class allows for extensive molecular engineering, enabling the creation of compounds with tailored biological activities. The emergence of high-throughput screening technologies has accelerated the identification of promising scaffolds like 6-Fluoro-2-(4-methoxyphenyl)methylisoquinolin-1-one. By leveraging these technologies alongside advanced computational methods, researchers can rapidly assess the potential of new molecules before moving into expensive preclinical development.

The industrial significance of 6-Fluoro-2-(4-methoxyphenyl)methylisoquinolin-1-one extends beyond academic research; it represents a valuable asset for pharmaceutical companies seeking innovative chemical entities for their pipelines. Companies specializing in specialty chemicals have already recognized the potential of fluorinated isoquinolines and are investing in their development as intermediates for larger drug molecules. As demand grows for high-quality starting materials with unique properties, compounds like this one are likely to become increasingly important in industrial applications.

Future directions for research on 6-Fluoro-2-(4-methoxyphenyl)methylisoquinolin-1-one include exploring its derivatives through structure-based drug design principles. By modifying other functional groups or introducing additional substituents, researchers can fine-tune its biological activity toward specific therapeutic targets. Additionally, investigating its interaction with cellular pathways will provide insights into its potential mechanisms of action and inform rational drug design strategies.

In conclusion,6-Fluoro-2-(4-methoxyphenyl)methylisoquinolin-1-one (CAS No. 923023-34-1) is a structurally intriguing compound with significant pharmaceutical potential. Its unique combination of substituents—particularly the fluorine atom at position 6 and the methoxyphenyl group at position 2—makes it an attractive candidate for further exploration in medicinal chemistry. As research continues to uncover new applications for fluorinated isoquinolines, this molecule is poised to contribute valuable insights into drug discovery efforts across various therapeutic areas.